[3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone

• IUPAC Name: [3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone
• InChI: InChI=1S/C23H27N5O/c1-15(2)22-24-11-19(12-25-22)23(29)28-10-4-5-18(14-28)21-20(13-26-27-21)17-8-6-16(3)7-9-17/h6-9,11-13,15,18H,4-5,10,14H2,1-3H3,(H,26,27)
• InChI Key: PVOAIYILMMNFFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(NN=C2)C3CCCN(C3)C(=O)C4=CN=C(N=C4)C(C)C
• Molecular Formula: C23H27N5O
• Molecular Weight: 389.5 g/mol

Description

[3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that combines a pyrazole ring, a piperidine ring, and a pyrimidine ring, making it an interesting subject for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone typically involves multiple steps, including the formation of the pyrazole, piperidine, and pyrimidine rings, followed by their coupling. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

[3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Methanol, ethanol, dichloromethane.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, [3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a probe to study the interactions between different biomolecules. Its ability to bind to specific targets makes it useful in understanding the mechanisms of various biological processes.

Medicine

In medicine, this compound has potential applications as a therapeutic agent. Its unique structure allows it to interact with specific molecular targets, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with unique properties. Its ability to undergo various chemical reactions makes it a versatile building block for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of [3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological processes. The compound’s unique structure allows it to bind to these targets with high specificity, modulating their activity and leading to the desired therapeutic or biological effects.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to [3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]-(2-propan-2-ylpyrimidin-5-yl)methanone include:

• Cetylpyridinium chloride
• Domiphen bromide
• tert-Butyl carbamate
• 2-Aminoethyl methacrylate

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of the pyrazole, piperidine, and pyrimidine rings. This structure provides it with distinct chemical and biological properties, making it a valuable compound for various scientific research applications.